Cas no 2169520-72-1 (methyl 4-(5-bromopyridin-3-yl)pyrrolidine-3-carboxylate)

• Product Name: methyl 4-(5-bromopyridin-3-yl)pyrrolidine-3-carboxylate
• CAS No: 2169520-72-1
• MF: C₁₁H₁₃BrN₂O₂
• MW: 285.137121915817
• CID: 6184192
• PubChem ID: 165502946
• Update Time: 2025-06-10

methyl 4-(5-bromopyridin-3-yl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(5-bromopyridin-3-yl)pyrrolidine-3-carboxylate
• EN300-1456148
• 2169520-72-1

• Inchi： 1S/C11H13BrN2O2/c1-16-11(15)10-6-14-5-9(10)7-2-8(12)4-13-3-7/h2-4,9-10,14H,5-6H2,1H3
• InChI Key： DBSBIKUAQHHLJX-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C1CNCC1C(=O)OC

Computed Properties

• Exact Mass: 284.01604g/mol
• Monoisotopic Mass: 284.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 51.2Ų

Additional information on methyl 4-(5-bromopyridin-3-yl)pyrrolidine-3-carboxylate

Comprehensive Overview of Methyl 4-(5-bromopyridin-3-yl)pyrrolidine-3-carboxylate (CAS No. 2169520-72-1)

Methyl 4-(5-bromopyridin-3-yl)pyrrolidine-3-carboxylate (CAS No. 2169520-72-1) is a high-value heterocyclic compound widely utilized in pharmaceutical research and organic synthesis. This compound features a unique pyrrolidine-carboxylate scaffold coupled with a 5-bromopyridin-3-yl moiety, making it a versatile intermediate for designing bioactive molecules. Its structural complexity and functional groups enable applications in drug discovery, particularly in targeting central nervous system (CNS) disorders and enzyme inhibition.

In recent years, the demand for brominated pyridine derivatives like this compound has surged due to their role in cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig). Researchers frequently search for "synthetic routes for 5-bromopyridine analogs" or "pyrrolidine-3-carboxylate applications," reflecting its relevance in medicinal chemistry. The methyl ester group further enhances its reactivity, allowing derivatization into amides or acids, a hotspot in prodrug development.

From an SEO perspective, trending queries such as "CAS 2169520-72-1 supplier" or "methyl 4-(5-bromopyridin-3-yl)pyrrolidine-3-carboxylate solubility" highlight commercial and practical interests. Analytical data (e.g., HPLC purity, NMR spectra) are also frequently requested, underscoring the need for rigorous quality control in custom synthesis services. The compound’s molecular weight (285.12 g/mol) and logP value (~1.8) are critical for ADME studies, aligning with industry focus on bioavailability optimization.

Environmental and green chemistry trends have spurred interest in sustainable synthesis methods for halogenated intermediates. Innovations like catalytic bromination or flow chemistry techniques are gaining traction, addressing concerns over waste reduction. This compound’s bromine atom serves as a handle for further modifications, a feature often explored in "fragment-based drug design"—a popular topic in AI-driven molecular modeling forums.

In summary, methyl 4-(5-bromopyridin-3-yl)pyrrolidine-3-carboxylate exemplifies the intersection of structural diversity and pharmaceutical utility. Its adaptability to high-throughput screening and compatibility with click chemistry platforms position it as a key player in modern chemical biology. As research evolves, this compound will likely remain pivotal in addressing challenges like kinase inhibitor development and neurodegenerative disease therapeutics.